Cas no 433700-19-7 (N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline)

N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline structure
433700-19-7 structure
Product Name:N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline
CAS No:433700-19-7
MF:C19H21N3
MW:291.390144109726
CID:5020196
Update Time:2023-11-21

N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)aniline
    • Oprea1_128645
    • N,N-dimethyl-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]aniline
    • STK895195
    • Dimethyl-{4-[1-(2-methyl-allyl)-1H-benzoimidazol-2-yl]-phenyl}-amine
    • ST50055513
    • Z57171804
    • dimethyl{4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]phenyl}amine
    • N,N-dimethyl-4-[1-(2-methylprop-2-en-1-yl)-1H-benzimidazol-2-yl]aniline
    • N,N-dimethyl-4-[1-(2-met
    • N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline
    • Inchi: 1S/C19H21N3/c1-14(2)13-22-18-8-6-5-7-17(18)20-19(22)15-9-11-16(12-10-15)21(3)4/h5-12H,1,13H2,2-4H3
    • InChI Key: PULOZDHKYXSVNN-UHFFFAOYSA-N
    • SMILES: N1(CC(=C)C)C2C=CC=CC=2N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 384
  • XLogP3: 4.6
  • Topological Polar Surface Area: 21.1

N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline Pricemore >>

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